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Compound of Interest

Compound Name: 2-Thiouracil

Cat. No.: B140356 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

solubility of 2-Thiouracil in various solvents, complete with experimental protocols and data

analysis.

Abstract
2-Thiouracil, a sulfur-containing analog of the pyrimidine base uracil, is a compound of

significant interest in biochemical research and pharmacology. Its utility in various applications

is often contingent on its solubility in different solvent systems. This technical guide provides a

comprehensive overview of the solubility of 2-thiouracil in a range of common solvents.

Quantitative solubility data from various sources are compiled and presented in a structured

format for easy comparison. Furthermore, this document outlines a detailed experimental

protocol for determining the solubility of 2-thiouracil, providing researchers with a practical

methodology for their own investigations.

Introduction
2-Thiouracil (C₄H₄N₂OS) is a heterocyclic compound that has been utilized in diverse areas of

scientific research, including as an antithyroid agent and a tool for studying nucleic acid

structure and function.[1] A fundamental physicochemical property that governs its application

in experimental and pharmaceutical contexts is its solubility. The ability to dissolve 2-thiouracil
in appropriate solvents is crucial for a wide array of procedures, including in vitro assays, drug

formulation, and spectroscopic analysis. This guide aims to consolidate the available solubility

data for 2-thiouracil and provide a standardized experimental framework for its determination.
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Quantitative Solubility Data
The solubility of 2-thiouracil has been reported in several common solvents. The following

table summarizes the available quantitative data to facilitate comparison. It is important to note

that solubility can be influenced by factors such as temperature, pH, and the presence of co-

solvents.
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Solvent
Solubility
(g/L)

Solubility
(mg/mL)

Molar
Concentrati
on (mM)

Temperatur
e (°C)

Notes

Water 0.709[2] 0.709[2] 5.53 25[2]

Water 0.5 0.5 3.90 Not Specified
Soluble in

lye.

Water 0.67[3] 5.23[3] Not Specified
Requires

sonication.[3]

Dimethyl

Sulfoxide

(DMSO)

55[4] 429.18[4] Not Specified

Sonication is

recommende

d.[4]

Dimethyl

Sulfoxide

(DMSO)

50[3] 390.15[3] Not Specified

Requires

sonication;

hygroscopic

DMSO can

impact

solubility.[3]

Dimethyl

Sulfoxide

(DMSO)

26[5] 202.88[5] Not Specified

Moisture-

absorbing

DMSO

reduces

solubility.[5]

Ethanol < 1[4] Not Specified
Insoluble.[5]

[6]

1 M NaOH 5[7] Not Specified

Clear to very

slightly hazy

solution.[7]

10% DMSO +

40% PEG300

+ 5% Tween

80 + 45%

Saline

3.3[4] 25.75[4] Not Specified

Sonication is

recommende

d.[4]
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10% DMSO +

90% Corn Oil
≥ 3.75[3] ≥ 29.26[3] Not Specified

Clear

solution.[3]

Experimental Protocol for Solubility Determination
The following section details a generalized experimental methodology for determining the

solubility of 2-thiouracil. This protocol is based on established methods such as the shake-

flask method and gravimetric analysis.[8][9][10]

Materials and Equipment
2-Thiouracil (high purity)

Selected solvents (analytical grade)

Analytical balance

Vials with screw caps

Thermostatically controlled shaker or water bath

Vortex mixer

Centrifuge

Micropipettes

UV-Vis spectrophotometer or HPLC system

Syringe filters (0.22 µm)

Experimental Workflow
The determination of 2-thiouracil solubility can be systematically approached using the

following workflow.
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Preparation

Equilibration

Phase Separation

Analysis

Weigh excess 2-Thiouracil

Add known volume of solvent to vial

Combine

Vortex to suspend

Equilibrate in shaker at constant temperature

Agitate for 24-72h

Centrifuge to pellet excess solid

Filter supernatant (0.22 µm filter)

Dilute aliquot of filtrate

Analyze by UV-Vis or HPLC

Calculate concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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